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Compound of Interest

Compound Name: Ellagic acid-13C12

Cat. No.: B12371168

For researchers, scientists, and drug development professionals, the use of stable isotope-
labeled internal standards is paramount for achieving accurate and reproducible results in
guantitative analyses. This technical guide provides an in-depth overview of Ellagic acid-
13C12, a valuable tool for various research applications, with a focus on its suppliers,
purchasing options, and experimental use.

Supplier and Purchasing Options for Ellagic Acid-
13C12

Ellagic acid-13C12 is a specialized chemical and is available from a select number of
suppliers who focus on stable isotope-labeled compounds for research purposes. The primary
suppliers identified are MedChemExpress (MCE) and BOC Sciences. While pricing is often
provided upon request for a formal quotation, some technical specifications are readily

available.
. Catalog . Isotopic Available

Supplier Purity . .
Number Enrichment Quantities

MedChemExpres Available upon
HY-B0183S 96.99% (HPLC) 99.4%

s (MCE) request

_ N N N Available upon
BOC Sciences Not specified Not specified Not specified

request
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Note: Researchers are advised to contact the suppliers directly to obtain current pricing,
availability, and detailed certificates of analysis.

Key Biological Activities and Signaling Pathways

Ellagic acid is a natural polyphenol with known antioxidant, anti-inflammatory, and anti-
proliferative properties. Its isotopically labeled form, Ellagic acid-13C12, is an ideal internal
standard for studying its pharmacokinetics and mechanism of action. A significant aspect of
Ellagic acid's biological activity is its role as a potent inhibitor of Casein Kinase 2 (CK2) and Src
homology region 2 domain-containing phosphatase 2 (SHP2).[1][2][3]

Inhibition of the CK2 Signaling Pathway

Casein Kinase 2 (CK2) is a serine/threonine kinase that is often overexpressed in cancer cells,
where it promotes proliferation and suppresses apoptosis. Ellagic acid has been identified as a
potent and selective inhibitor of CK2.[1][3] By inhibiting CK2, Ellagic acid can disrupt
downstream signaling pathways that contribute to tumor growth.
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Ellagic acid inhibits the pro-survival CK2 signaling pathway.

Inhibition of the SHP2 Signaling Pathway

SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in the RAS-
MAPK and PI3K-AKT signaling pathways, which are frequently dysregulated in cancer.[2]
Ellagic acid acts as a competitive inhibitor of SHP2, thereby blocking its function and
downstream signaling cascades that promote cell proliferation and survival.[2]
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Ellagic acid blocks the oncogenic SHP2 signaling pathway.

Experimental Protocols: Quantitative Analysis Using
Ellagic Acid-13C12 as an Internal Standard

The primary application of Ellagic acid-13C12 is as an internal standard in quantitative
analysis, typically by liquid chromatography-mass spectrometry (LC-MS). The use of a stable
iIsotope-labeled internal standard is the gold standard for correcting for variability during sample
preparation and analysis, leading to highly accurate and precise measurements.

General Experimental Workflow

The following diagram outlines a typical workflow for a quantitative LC-MS experiment using a

13C-labeled internal standard.
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Sample Preparation

1. Biological Sample
(e.g., plasma, tissue)

!

2. Spike with
Ellagic acid-13C12

!

3. Analyte Extraction
(e.g., LLE, SPE)

!

4. Reconstitution

LC-MS Analysis

5. LC Separation

!

6. MS Detection
(MRM/SRM)

Data Analysis

7. Peak Integration

!

8. Calculate Analyte/IS
Peak Area Ratio

!

9. Quantification using
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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